![molecular formula C19H22N6O B5543926 1-(2,1,3-benzoxadiazol-4-ylmethyl)-8-(2-pyrimidinyl)-1,8-diazaspiro[4.5]decane](/img/structure/B5543926.png)
1-(2,1,3-benzoxadiazol-4-ylmethyl)-8-(2-pyrimidinyl)-1,8-diazaspiro[4.5]decane
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Overview
Description
1-(2,1,3-benzoxadiazol-4-ylmethyl)-8-(2-pyrimidinyl)-1,8-diazaspiro[4.5]decane, also known as BPD, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPD is a spirocyclic compound that contains two nitrogen atoms and a benzoxadiazole ring.
Scientific Research Applications
Structural Analysis and Conformation Studies
The relative configuration of 1,4‐diazaspiro[4.5]decanes, which share structural features with 1-(2,1,3-benzoxadiazol-4-ylmethyl)-8-(2-pyrimidinyl)-1,8-diazaspiro[4.5]decane, has been extensively studied using NMR techniques. These studies reveal preferences for chair conformations and tautomeric equilibriums, offering insights into the structural dynamics crucial for understanding the function and reactivity of such compounds (Guerrero-Alvarez et al., 2004).
Supramolecular Chemistry
Research on spirohydantoin derivatives, which are structurally related to the compound , highlights their role in forming diverse supramolecular architectures. These structures are supported by hydrogen-bonded frameworks, demonstrating the compound's potential in designing materials with specific chemical and physical properties (Gak Simić et al., 2021).
Novel Synthetic Routes to N-Heterocycles
Research into the synthesis of N-heterocycles using ketene acetals highlights innovative approaches to generate diazaspiro[4.5]decane derivatives. These methods underline the versatility of spirocyclic compounds in synthesizing biologically active molecules, showcasing their application in drug discovery and organic synthesis (El-Saghier et al., 2010).
Stereoselective Syntheses
The stereoselective synthesis of spiroacetal enol ethers and dioxaspiro[4.5]decanes from keto alcohols through intramolecular conjugate addition emphasizes the compound's utility in creating enantiomerically pure substances. This is crucial for the development of drugs and materials with specific optical properties (Toshima et al., 1998).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[(8-pyrimidin-2-yl-1,8-diazaspiro[4.5]decan-1-yl)methyl]-2,1,3-benzoxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O/c1-4-15(17-16(5-1)22-26-23-17)14-25-11-2-6-19(25)7-12-24(13-8-19)18-20-9-3-10-21-18/h1,3-5,9-10H,2,6-8,11-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUJZXQBTJUSGLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCN(CC2)C3=NC=CC=N3)N(C1)CC4=CC=CC5=NON=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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